Cas no 2706995-60-8 ((3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane)

• Product Name: (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane
• CAS No: 2706995-60-8
• MF: C₉H₁₀BrFOS
• MW: 265.14
• CID: 5080065
• Update Time: 2025-05-19

(3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane

• Inchi： 1S/C9H10BrFOS/c1-3-12-6-4-5-7(13-2)9(11)8(6)10/h4-5H,3H2,1-2H3
• InChI Key： ZWVJMSJVCTVWJD-UHFFFAOYSA-N
• SMILES： O(C1C=CC(SC)=C(F)C=1Br)CC

Additional information on (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane

Comprehensive Guide to (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS No. 2706995-60-8)

(3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS No. 2706995-60-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various industries. This compound, often referred to in scientific literature by its systematic name, belongs to the class of aryl sulfide derivatives, which are known for their versatility in synthetic chemistry and material science.

The molecular structure of 3-Bromo-4-ethoxy-2-fluorophenyl methyl sulfide features a phenyl ring substituted with bromine, ethoxy, and fluorine groups, along with a methylsulfanyl moiety. This particular arrangement of functional groups makes it a valuable intermediate in the synthesis of more complex molecules. Researchers have shown increasing interest in this compound for its potential use in pharmaceutical development, particularly in the creation of novel drug candidates targeting various diseases.

One of the most searched questions regarding (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane relates to its synthetic applications. Recent studies indicate that this compound serves as a crucial building block in the preparation of biologically active molecules. Its bromo and fluoro substituents make it particularly useful in cross-coupling reactions, which are fundamental to modern medicinal chemistry. The ethoxy group adds to its solubility profile, making it suitable for various reaction conditions.

In the context of current research trends, CAS 2706995-60-8 has been investigated for its potential in material science applications. The unique electronic properties imparted by the combination of halogen atoms and the sulfide functionality make it interesting for the development of organic electronic materials. This aligns with the growing demand for novel materials in optoelectronics and organic semiconductors, which are hot topics in materials chemistry.

The physicochemical properties of 3-Bromo-4-ethoxy-2-fluorophenyl methyl sulfide contribute to its utility in chemical synthesis. It typically appears as a solid at room temperature with moderate solubility in common organic solvents. The presence of both electron-withdrawing (bromo, fluoro) and electron-donating (ethoxy) groups creates an interesting electronic environment that can be exploited in various synthetic transformations.

From a safety and handling perspective, while (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane requires standard laboratory precautions, it doesn't fall under the category of highly hazardous substances. This makes it relatively accessible for research purposes compared to more sensitive compounds. However, proper personal protective equipment should always be used when handling this chemical, as with all laboratory reagents.

The commercial availability of CAS 2706995-60-8 has increased in recent years, reflecting its growing importance in chemical research. Several specialty chemical suppliers now offer this compound in various quantities, catering to the needs of both academic and industrial researchers. The pricing and availability often depend on the purity grade required, with higher purity samples being more expensive but essential for certain applications.

In terms of analytical characterization, 3-Bromo-4-ethoxy-2-fluorophenyl methyl sulfide can be identified and quantified using standard techniques such as HPLC, GC-MS, and NMR spectroscopy. The distinctive pattern in proton NMR, particularly the signals from the methylsulfanyl group and the aromatic protons, serves as a fingerprint for quality control purposes.

Looking at future prospects, the demand for (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane is expected to grow as researchers continue to explore its potential in various fields. The compound's versatility makes it particularly valuable in the development of new catalytic systems and functional materials, areas that are currently receiving substantial research funding worldwide.

For researchers working with CAS 2706995-60-8, it's important to note that storage conditions can affect the compound's stability. While it's relatively stable under normal conditions, it's recommended to store it in a cool, dry place, protected from light and moisture. These precautions help maintain the compound's integrity over extended periods.

The synthesis of 3-Bromo-4-ethoxy-2-fluorophenyl methyl sulfide typically involves multi-step procedures starting from commercially available precursors. Recent literature has described improved synthetic routes that offer better yields and purity, addressing one of the common challenges researchers face when working with this compound.

In conclusion, (3-Bromo-4-ethoxy-2-fluorophenyl)(methyl)sulfane (CAS No. 2706995-60-8) represents an important building block in modern chemical research. Its unique combination of functional groups and reactivity profile make it valuable for diverse applications ranging from pharmaceutical development to materials science. As research in these areas continues to advance, the significance of this compound is likely to grow, making it a subject of ongoing scientific interest.